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Nucleoside and nucleotide analogues
Nucleoside and nucleotide analogues are synthetic molecules that mimic the structure of natural nucleosides or nucleotides, often used in pharmaceutical applications. These compounds play a crucial role in antiviral and anticancer therapies by interfering with viral replication processes or inhibiting specific enzymes involved in DNA synthesis within cells. For instance, they can act as inhibitors of reverse transcriptase (commonly found in retroviruses) or thymidine kinase, thereby disrupting the life cycle of viruses such as HIV and herpes simplex virus. Additionally, certain nucleoside analogues serve as chemotherapeutic agents by blocking the activity of DNA polymerases, leading to cell death in rapidly dividing cancer cells. Due to their distinct chemical structures, these analogues can exhibit improved stability, better cellular uptake, or reduced toxicity compared to their natural counterparts. Their applications span a wide range of medical treatments and are continuously being explored for new therapeutic strategies against various diseases.
3'-thia pyrimidine nucleosides
Thionucleosides
Cyclopentyl nucleosides
3-ribofuranosylpyrazoles
Oligonucleotides
3',5'-cyclic purine nucleoside phosphorothioates
Nucleoside and nucleotide analogues
Ribonucleoside phosphoramidites
1,3-substituted cyclopentyl purine nucleosides
1-pyranosylbenzotriazoles
2',3'-cyclic purine nucleoside phosphorothioates
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Polypropylene Glycol: A Versatile Excipient in Pharmaceutical Formulations## Polypropylene Glycol: A Versatile Excipient in Pharmaceutical Formulations Polypropylene glycol (PPG) has emerged as a highly versatile and valuable excipient in the field of pharmaceuticals and biomedicine. Known for its unique chemical properties, PPG finds extensive applications in drug delivery systems, formulation development, and medical devices. This article delves into the intricacies...
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Pharmaceutical Applications and Synthesis of 2,2-Dimethyl-1,3-propanediolPharmaceutical Applications and Synthesis of 2,2-Dimethyl-1,3-propanediol Pharmaceutical Applications and Synthesis of 2,2-Dimethyl-1,3-propanediol Product Introduction: 2,2-Dimethyl-1,3-propanediol is a versatile compound with significant applications in pharmaceuticals and biomedicine. Its unique structure makes it an essential component in various drug formulations and synthetic pathways. Synt...
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The Therapeutic Potential of β-Nicotinamide Mononucleotide in Modern MedicineThe Therapeutic Potential of β-Nicotinamide Mononucleotide in Modern Medicine Introduction to β-Nicotinamide Mononucleotide (NMN) β-Nicotinamide Mononucleotide (NMN) has emerged as a promising compound in the field of biomedicine, particularly due to its role in nicotinamide adenine dinucleotide (NAD+) metabolism. NAD+ is a critical coenzyme involved in numerous biological processes, including en...
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Polyvinylpyrrolidone-Iodine's Emerging Role in Chemical Biopharmaceutical ApplicationsPolyvinylpyrrolidone-Iodine's Emerging Role in Chemical Biopharmaceutical Applications Polyvinylpyrrolidone-Iodine (PVP-I) has emerged as a versatile and innovative compound with significant potential in the field of chemical biopharmaceutical applications. Known for its unique chemical structure and excellent biocompatibility, PVP-I has found diverse uses in drug delivery systems, antimicrobi...
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Optimizing Bioavailability and Clinical Efficacy of Glucosamine Hydrochloride in Joint Health Supplements: A ReviewOptimizing Bioavailability and Clinical Efficacy of Glucosamine Hydrochloride in Joint Health Supplements: A Review Glucosamine hydrochloride, a popular ingredient in joint health supplements, has gained significant attention due to its potential to alleviate symptoms associated with osteoarthritis and other joint-related conditions. This article delves into the optimization of its bioavailabilit...
